2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
N-ethyl-2-[4-(4-methylphenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]-N-phenylacetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O3S/c1-3-26(19-8-5-4-6-9-19)22(28)16-25-17-27(20-13-11-18(2)12-14-20)23-21(31(25,29)30)10-7-15-24-23/h4-15H,3,16-17H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WACBKIASWJGEHI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)C(=O)CN2CN(C3=C(S2(=O)=O)C=CC=N3)C4=CC=C(C=C4)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide is a member of the pyrido-thiadiazine family of heterocyclic compounds. This class has garnered significant interest due to its diverse biological activities, which include potential applications in medicinal chemistry and pharmacology. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula for this compound is , with a molecular weight of 402.51 g/mol. The structure features a pyrido-thiadiazine core with various substituents that enhance its biological activity. The presence of the 1,1-dioxido group and the p-tolyl substituent are particularly notable as they contribute to the compound's reactivity and interaction with biological targets.
Structural Representation
| Property | Value |
|---|---|
| Molecular Formula | C20H26N4O3S |
| Molecular Weight | 402.51 g/mol |
| Chemical Structure | Chemical Structure |
Pharmacological Potential
Research indicates that derivatives of pyrido-thiadiazine compounds exhibit a range of biological activities, including:
- Anticancer Activity : The compound has shown potential as a PI3Kδ inhibitor , which is significant in cancer therapy. Studies suggest that it may selectively inhibit PI3Kδ over other isoforms, indicating its potential as a targeted cancer treatment .
- Anti-inflammatory Effects : Compounds in this class have been linked to anti-inflammatory properties, making them candidates for treating inflammatory diseases .
The biological activity of 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide is primarily attributed to its ability to interact with specific biological targets. The mechanisms include:
- Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cell signaling pathways associated with cancer progression.
- Binding Affinity : Interaction studies have shown that structural modifications can significantly affect binding affinity to various biological targets .
Case Studies and Research Findings
A comprehensive review of the pharmacological activities of thiadiazine derivatives from 1993 to 2020 highlights several promising findings:
- Antitumor Studies : A study demonstrated that related compounds exhibited potent anticancer effects in vitro and in vivo, suggesting that modifications to the thiadiazine core could enhance efficacy against specific cancer types .
- Inflammation Models : In animal models of inflammation, derivatives showed significant reductions in inflammatory markers when administered at therapeutic doses .
Comparative Analysis with Similar Compounds
To better understand the unique properties of this compound, a comparison with related pyrido-thiadiazine derivatives is useful:
| Compound Name | Activity Type | Reference |
|---|---|---|
| 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(4-fluorobenzyl)acetamide | PI3Kδ Inhibition | |
| 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(indolin-1-yl)ethanone | Anticancer Activity |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
